ethyl 4-[(2,6-diphenyl-4-pyrimidinyl)amino]benzoate

• IUPAC Name: ethyl 4-[(2,6-diphenylpyrimidin-4-yl)amino]benzoate
• InChI: InChI=1S/C25H21N3O2/c1-2-30-25(29)20-13-15-21(16-14-20)26-23-17-22(18-9-5-3-6-10-18)27-24(28-23)19-11-7-4-8-12-19/h3-17H,2H2,1H3,(H,26,27,28)
• InChI Key: WIGAUBXJEGILDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H21N3O2
• Molecular Weight: 395.5 g/mol

Description

Ethyl 4-[(2,6-diphenyl-4-pyrimidinyl)amino]benzoate, commonly known as EDPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EDPB is a pyrimidine-based derivative that belongs to the family of benzamides.

Mechanism of Action

The mechanism of action of EDPB is not fully understood. However, studies have shown that it exerts its anti-cancer effects by inhibiting the activity of the protein kinase CK2, which plays a crucial role in the regulation of cell growth and survival. EDPB has also been found to inhibit the activity of the enzyme COX-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
EDPB has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. EDPB also inhibits the migration and invasion of cancer cells. Furthermore, it has been shown to reduce the production of inflammatory mediators, thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

EDPB has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also exhibits good solubility in organic solvents, making it suitable for use in various assays. However, EDPB has some limitations. It has poor water solubility, which makes it difficult to use in aqueous environments. Additionally, it has low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research related to EDPB. One potential area of research is the development of more efficient synthesis methods for EDPB. Another area of research is the investigation of the potential use of EDPB in combination with other drugs for the treatment of cancer. Additionally, the use of EDPB as a fluorescent probe for detecting metal ions could be further explored. Finally, the development of more water-soluble derivatives of EDPB could improve its potential for therapeutic applications.
Conclusion
In conclusion, EDPB is a pyrimidine-based derivative that has gained significant attention in scientific research due to its potential applications in various fields. It has been shown to exhibit anti-cancer and anti-inflammatory properties, and has potential as a fluorescent probe for detecting metal ions. While EDPB has some limitations, it has several advantages for lab experiments. Further research is needed to fully understand the mechanism of action of EDPB and to explore its potential for therapeutic applications.

Scientific Research Applications

EDPB has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-cancer properties by inhibiting the proliferation of cancer cells. EDPB has also been found to have anti-inflammatory effects and can be used to treat inflammatory diseases. Additionally, EDPB has been studied for its potential use as a fluorescent probe for detecting metal ions.